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Application Notes and Protocols for MMT3-72-
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Introduction

MMT3-72-M2 is a selective inhibitor of Janus Kinase 1 (JAK1), a key enzyme in the JAK/STAT

signaling pathway.[1] This pathway is crucial for transducing signals from various cytokines and

growth factors, playing a significant role in immune responses and cell proliferation.[2][3][4] As

a metabolite of MMT3-72, MMT3-72-M2's targeted inhibition of JAK1 makes it a valuable tool

for research in immunology, oncology, and inflammatory diseases.[1][5] Proper dissolution and

storage of MMT3-72-M2 are critical for maintaining its stability and ensuring the reproducibility

of experimental results. These application notes provide detailed protocols for the effective

handling of this compound.

Quantitative Data Summary

For consistent and accurate experimental outcomes, understanding the solubility and storage

parameters of MMT3-72-M2 is essential. The following table summarizes the key quantitative

data for this compound.
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Parameter Value Source

Molecular Weight 810.87 g/mol Vendor Data

Appearance Solid powder Vendor Data

IC50 (JAK1) 10.8 nM [1]

IC50 (JAK2) 26.3 nM [1]

IC50 (TYK2) 91.6 nM [1]

IC50 (JAK3) 328.7 nM [1]

Solubility in DMSO ≥ 10 mM Vendor Data

Storage (Solid)
-20°C for 3 years or 4°C for 2

years
Vendor Data

Storage (In Solvent)
-80°C for 6 months or -20°C

for 1 month
Vendor Data

Experimental Protocols
1. Protocol for Preparation of a 10 mM Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of MMT3-72-M2 in Dimethyl

Sulfoxide (DMSO).

Materials:

MMT3-72-M2 powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile, filtered tips

Vortex mixer
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Analytical balance

Procedure:

Equilibration: Before opening, allow the vial of MMT3-72-M2 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of moisture onto the

compound.

Weighing: Tare a sterile, empty polypropylene tube on an analytical balance. Carefully weigh

the desired amount of MMT3-72-M2 powder into the tube. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 0.811 mg of MMT3-72-M2.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the MMT3-72-
M2 powder. For the 0.811 mg of MMT3-72-M2, add 100 µL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure complete

dissolution. Gentle warming in a water bath (37°C) for a few minutes can aid in dissolving the

compound if necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term

storage (up to 6 months) or at -20°C for shorter-term storage (up to 1 month).

2. Protocol for Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the 10 mM DMSO stock solution to prepare working

solutions for in vitro experiments.

Materials:

10 mM MMT3-72-M2 stock solution in DMSO

Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile, polypropylene or polystyrene tubes

Calibrated micropipettes and sterile, filtered tips
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Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM MMT3-72-M2 stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): To avoid issues with high concentrations

of DMSO in the final culture, it is advisable to perform an intermediate dilution. For example,

prepare a 1 mM intermediate solution by diluting the 10 mM stock 1:10 in cell culture

medium.

Final Working Solution: Prepare the final working concentrations by further diluting the

intermediate or stock solution into the cell culture medium. For instance, to achieve a final

concentration of 10 µM in the cell culture, add 1 µL of the 10 mM stock solution to 999 µL of

cell culture medium.

Note on DMSO Concentration: Ensure that the final concentration of DMSO in the cell

culture does not exceed a level that affects cell viability or function (typically ≤ 0.1%). A

vehicle control (medium with the same final concentration of DMSO) should always be

included in the experiment.

Application to Cells: Add the prepared working solutions to your cell cultures as per your

experimental design.
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Start: Receive MMT3-72-M2 Powder

Equilibrate vial to room temperature

Weigh desired amount of powder

Add appropriate volume of DMSO

Vortex/sonicate to dissolve

Visually confirm complete dissolution

No

Aliquot into single-use tubes

Yes

Store at -80°C (long-term) or -20°C (short-term)

End: Ready for experimental use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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